Cas no 123604-27-3 (4-Nitro-1H-indole-3-carboxylic Acid)

• Product Name: 4-Nitro-1H-indole-3-carboxylic Acid
• CAS No: 123604-27-3
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD07776774
• CID: 104060
• PubChem ID: 14547789
• Update Time: 2025-04-18

4-Nitro-1H-indole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 4-nitro-
• 4-nitro-1H-indole-3-carboxylic acid
• 4-nitroindole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid,4-nitro
• 1H-Indole-3-carboxylicacid,4-nitro-(9CI)
• AKOS005362551
• CS-0308467
• Z1217187857
• 123604-27-3
• EN300-121247
• SCHEMBL20120121
• DTXSID60561521
• 1H-Indole-3-carboxylic acid, 4-nitro-
• 4-nitro-1H-indole-3-carboxylicacid
• 4-Nitro-1H-indole-3-carboxylic Acid

• MDL： MFCD07776774
• Inchi： 1S/C9H6N2O4/c12-9(13)5-4-10-6-2-1-3-7(8(5)6)11(14)15/h1-4,10H,(H,12,13)
• InChI Key： BYWPORVVGREGBC-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.632
• Boiling Point: 520.8°Cat760mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.761
• PSA: 98.91000
• LogP: 2.29750